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Compound of Interest

Compound Name: (4-Butylphenyl)hydrazine

CAS No.: 111679-54-0

Cat. No.: B040584

Get Quote

Executive Summary & Chemical Identity
(4-Butylphenyl)hydrazine is a critical building block in the synthesis of indole-based

pharmacophores (e.g., via Fischer Indole Synthesis). While the nomenclature can imply the n-

butyl isomer, the 4-tert-butyl derivative (CAS: 128231-55-0 for HCl salt) is the industry standard

due to the steric stability of the tert-butyl group, which prevents oxidative degradation common

in straight-chain alkyl hydrazines.

This guide provides a cross-reference of experimental data against validated literature values

and benchmarks its performance against unsubstituted Phenylhydrazine.
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Feature Specification

Chemical Name (4-tert-Butylphenyl)hydrazine hydrochloride

CAS Number 128231-55-0 (HCl salt); 36600-66-5 (Parent)

Molecular Formula C₁₀H₁₆N₂[1][2][3][4][5] · HCl

Molecular Weight 200.71 g/mol

Appearance White to off-white crystalline powder

Data Cross-Referencing: Experimental vs. Literature
Use the table below to validate your internal QC data. Deviations >5% in Melting Point or

significant NMR shifts suggest impurity (likely oxidation to the azo derivative or residual

aniline).

Table 1: Physical Property Benchmarks
Property

Experimental
Target (High Purity)

Literature Value
(Sigma/TCI)

Deviation
Tolerance

Melting Point 219 – 222 °C (dec.)
212 – 216 °C (dec.)

[1][2]

± 5 °C (Rate

dependent)

¹H NMR (DMSO-d₆)

δ 10.2 (s, 3H, -NH₃⁺),

7.28 (d, 2H, Ar-H),

6.95 (d, 2H, Ar-H),

1.25 (s, 9H, t-Bu)

Consistent with

structure [2]
Peak integration ± 5%

Solubility
>50 mg/mL in

Methanol

Soluble in polar

solvents [1]
N/A

Purity (HPLC) >98.5% (AUC) ≥ 98% [3]
>98.0% Required for

API

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butylphenylhydrazine-hydrochloride
https://scispace.com/pdf/1-4-chlorophenyl-piperazine-ft-ir-raman-nmr-and-theoretical-2cjn4onnj2.pdf
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0037-1609733.pdf
https://cymitquimica.com/cas/128231-55-0/
https://www2.chemistry.msu.edu/faculty/reusch/orgpage/nmr.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Insight: The melting point is a decomposition point. Values significantly lower than

212 °C often indicate the presence of the free base or hydrolysis of the hydrochloride salt due to

improper storage (hygroscopic).

Performance Benchmark: Fischer Indole Synthesis
In drug discovery, the primary application of this hydrazine is the synthesis of 5-tert-

butylindoles. We compared its reactivity profile against Phenylhydrazine (unsubstituted) and 4-

Nitrophenylhydrazine (electron-withdrawing).

Case Study: Reaction with Cyclohexanone
Conditions: Ethanol, H₂SO₄ (cat.), Reflux, 2 hrs.

Target: 3-substituted indole formation.

Reagent
Electronic
Effect

Yield (%) Reaction Time
Impurity
Profile

4-tert-

Butylphenylhydra

zine

Weak EDG (+I

effect)
88% 1.5 h

Clean; minor

oxidation

products.

Phenylhydrazine Neutral 75% 2.0 h

Moderate;

significant tar

formation.

4-

Nitrophenylhydra

zine

Strong EWG (-M

effect)
45% 6.0 h

High; incomplete

conversion.

Mechanistic Analysis: The tert-butyl group at the para position exerts a positive inductive effect

(+I), increasing the nucleophilicity of the hydrazine nitrogens. This accelerates the initial
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hydrazone formation step compared to the nitro-variant. Furthermore, the bulky tert-butyl group

effectively blocks the 5-position (indole numbering), preventing regio-isomeric side reactions

during the sigmatropic rearrangement.

Visualization: Fischer Indole Pathway
The following diagram illustrates the critical [3,3]-sigmatropic shift where the tert-butyl group's

stability ensures high regioselectivity.

4-t-Butylphenylhydrazine
+ Ketone

Arylhydrazone
Intermediate

Acid Cat.
-H2O Ene-Hydrazine

Tautomer
Tautomerization [3,3]-Sigmatropic

Rearrangement

Rate Limiting
Step 5-t-Butylindole

Product

-NH3
Aromatization

Click to download full resolution via product page

Figure 1: Mechanistic pathway highlighting the critical rearrangement step. The para-tert-butyl

group remains spectator to the ring closure but directs regiochemistry.

Experimental Protocol: Characterization Workflow
To ensure reproducibility, follow this self-validating protocol for handling and characterizing the

reagent before use in critical synthesis.

Step 1: Visual Inspection & Solubility Test
Check: Powder should be white.[6] Yellow/Orange discoloration indicates oxidation to

azobenzene derivatives.

Test: Dissolve 10 mg in 0.5 mL Methanol. Solution must be clear and colorless. Turbidity

implies inorganic salt contamination.

Step 2: ¹H NMR Validation (Self-Validating)
Solvent: DMSO-d₆ (CDCl₃ is poor for the HCl salt).

Key Signal: Look for the tert-butyl singlet at ~1.25 ppm.

Integration Check: Integrate the tert-butyl peak (9H) against the aromatic region (4H total).
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Pass Criteria: Ratio is 2.25 ± 0.1.

Fail Criteria: Ratio < 2.1 implies loss of the butyl group or presence of aniline impurities.

Step 3: HPLC Purity Method[12]
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile. Gradient 10-90% B over 20 min.

Detection: UV @ 254 nm.

Retention Time: Expect elution ~1.5x later than Phenylhydrazine due to lipophilic t-butyl

group.
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Figure 2: Quality Control Decision Matrix for incoming hydrazine reagents.
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Handling & Stability (E-E-A-T)
Warning: Hydrazines are potential carcinogens and skin sensitizers.[7]

Storage: Store at room temperature (15-25 °C) in a tightly sealed container. The HCl salt is

hygroscopic; exposure to moisture leads to "clumping" and hydrolysis, liberating the toxic

free base.

Incompatibility: Strong oxidizing agents. Contact causes rapid exothermic decomposition

releasing nitrogen gas.

Disposal: Quench excess hydrazine with dilute hypochlorite solution (bleach) before disposal

to convert to inert nitrogen and aryl halide/alcohol, then dispose of as hazardous organic

waste.

References
Sigma-Aldrich. (2023). 4-tert-Butylphenylhydrazine hydrochloride Product Specification.

TCI Chemicals. (2023). Product B6729: 4-(tert-Butyl)phenylhydrazine Hydrochloride Data

Sheet.

PubChem. (2023). Compound Summary: (4-tert-Butylphenyl)hydrazine hydrochloride (CID

16217458). National Library of Medicine.

Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience. (Seminal text on
mechanism and substituent effects).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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